Europium oxide

• IUPAC Name: europium(3+);oxygen(2-)
• InChI: InChI=1S/2Eu.3O/q2*+3;3*-2
• InChI Key: AEBZCFFCDTZXHP-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Eu+3].[Eu+3]
• Molecular Formula: Eu2O3
• DSSTOX Substance ID: DTXSID80152733
• Molecular Weight: 351.93 g/mol
• Physical Description: Dry Powder, Pink powder; [Merck Index]
• CAS No.: 1308-96-9, 12020-60-9

Description

Europium oxide (Eu₂O₃) is a rare earth oxide characterized by its high melting point (2,350°C), density (7.42 g/cm³), and cubic or monoclinic crystal structures depending on synthesis conditions . It exists primarily in the +3 oxidation state, though EuO (europium(II) oxide) can form under reducing conditions . Eu₂O₃ is insoluble in water but dissolves in acids to form europium salts . Its key applications include:

• Phosphors: Red and blue phosphors in LEDs, fluorescent lamps, and television screens .
• Semiconductors: Doped in gallium oxide (Ga₂O₃) and gadolinium oxide (Gd₂O₃) thin films for optoelectronic devices .
• Biomedical Engineering: Angiogenic properties when structured as hydroxide nanorods, promoting vascular growth via PI3K/Akt signaling .

Scientific Research Applications

Europium oxide has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in various chemical reactions and as a dopant in materials to enhance their properties.

Biology: Utilized in bioimaging and as a fluorescent marker due to its luminescent properties.

Medicine: Investigated for potential use in medical imaging and as a contrast agent in magnetic resonance imaging (MRI).

Industry: Employed in the production of phosphors for television screens, fluorescent lamps, and anti-counterfeiting phosphors in banknotes.

Mechanism of Action

The mechanism by which europium oxide exerts its effects is primarily through its luminescent properties. When this compound is excited by ultraviolet light, it emits visible light, making it useful in various applications such as phosphors and bioimaging. The molecular targets and pathways involved include the excitation of electrons to higher energy levels and their subsequent relaxation, resulting in the emission of light .

Comparison with Similar Compounds

Table 1: Key Properties of Europium Oxide

Property	Value/Description	Reference
Melting Point	2,350°C
Density	7.42 g/cm³
Crystal Structure	Cubic (Ia3) or Monoclinic (C2/m)
Toxicity (RfD)	2E-3 mg/kg-day (oxide form)
Solubility	Insoluble in water; soluble in acids

Comparison with Similar Rare Earth Oxides

Dysprosium Oxide (Dy₂O₃)

• Applications : Enhances coercivity in Nd-Fe-B magnets; used in nuclear reactors and metal halide lamps .
• Structure: Cubic (Ia3) or monoclinic, similar to Eu₂O₃ .
• Toxicity : Lower oral toxicity than europium chloride (LD₅₀ >5,000 mg/kg) .

Gadolinium Oxide (Gd₂O₃)

• Applications : MRI contrast agents (chelated form), luminescent thin films .
• Structure: Exhibits cubic and monoclinic phases; europium-doped Gd₂O₃ emits at 611–613 nm .
• Toxicity : Highly toxic as a free ion but safe when chelated .

Cerium Oxide (CeO₂)

• Applications : Catalysts, oxygen sensors, and UV blockers .
• Structure : Fluorite cubic structure, distinct from Eu₂O₃ .
• Reactivity : Higher redox activity (Ce³⁺/Ce⁴⁺) compared to Eu³⁺ .

Table 2: Comparative Analysis of Rare Earth Oxides

Property	Eu₂O₃	Dy₂O₃	Gd₂O₃	CeO₂
Melting Point	2,350°C	2,400°C	2,330°C	2,400°C
Density (g/cm³)	7.42	7.81	7.41	7.65
Key Application	Phosphors	Magnets	MRI contrast	Catalysts
Toxicity (RfD)	2E-3 mg/kg-day	Not established	3E-2 mg/kg-day*	Low
Crystal Phase	Cubic/Monoclinic	Cubic	Cubic/Monoclinic	Fluorite Cubic

*Gadolinium chloride value .

Structural and Functional Distinctions

This compound vs. Zirconia Composites

Eu₂O₃-ZrO₂ sinters form fluorite-type structures (e.g., Eu₀.₂Zr₀.₈O₁.₉) with enhanced thermal stability, unlike pure Eu₂O₃, which degrades in humid environments .

Europium Hydroxide (Eu(OH)₃) vs. Other Hydroxides

Toxicity and Environmental Considerations

• Europium Compounds : EuCl₃ has higher acute toxicity (LD₅₀ = 550 mg/kg, intraperitoneal) than Eu₂O₃, but chronic toxicity is low due to rapid conversion to insoluble oxides in basic conditions .
• Regulatory Gaps : Inconsistent reference doses (RfDs) for Eu₂O₃ (2E-3 mg/kg-day) and EuCl₃ (3E-2 mg/kg-day) highlight the need for further toxicological studies .

Biological Activity

Europium oxide (Eu2O3) is a compound of europium, a rare earth element recognized for its unique properties and potential applications in various fields, including biomedicine. This article explores the biological activity of this compound, focusing on its therapeutic effects, biocompatibility, and potential toxicity.

Overview of this compound

This compound is primarily known for its luminescent properties and low toxicity, making it a candidate for various biomedical applications. It exists mainly in the trivalent form (Eu^3+), which is biologically active and exhibits similar ionic properties to calcium, facilitating its interaction with biological systems.

Biological Functions

Recent studies have highlighted several key biological activities associated with this compound:

• Osteogenic Properties : this compound has been shown to enhance bone regeneration and mineralization. It promotes the proliferation and differentiation of osteoblastic cells, which are crucial for bone formation.
• Angiogenic Effects : Research indicates that this compound can stimulate angiogenesis, the formation of new blood vessels, which is essential for tissue repair and regeneration.
• Antibacterial Activity : this compound demonstrates significant antibacterial properties against various pathogens, potentially useful in preventing infections in clinical settings.
• Neuritogenic Effects : There is evidence suggesting that europium-containing compounds may support nerve regeneration and repair.

Case Studies

• Osteosarcoma Treatment : A study investigated the use of europium-doped mesoporous bioactive glasses (MBGs) for drug delivery in osteosarcoma treatment. The results indicated that these materials not only enhanced drug release but also exhibited significant cytotoxic effects against osteosarcoma cells (MG63) due to the presence of europium ions .
• Wound Healing : In vivo experiments demonstrated that europium-containing biomaterials significantly promoted wound healing and tissue regeneration. These materials enhanced cellular activities such as proliferation and migration in endothelial cells, essential for effective wound repair .
• Toxicity Assessment : A study assessed the toxicity of this compound nanoparticles (Eu2O3 NPs) in immune cells. It was found that these nanoparticles accumulated primarily in the liver and spleen, affecting immune cell populations but exhibiting low systemic toxicity at certain concentrations .

Table 1: Summary of Biological Activities of this compound

Activity Type	Description	References
Osteogenic	Enhances bone formation and mineralization	,
Angiogenic	Stimulates new blood vessel formation
Antibacterial	Inhibits growth of pathogenic bacteria
Neuritogenic	Supports nerve cell growth and repair

Table 2: Toxicity Studies of this compound Nanoparticles

Study Type	Methodology	Findings
In Vivo Toxicity	Administered to mice via intraperitoneal injection	Mild toxicity at high doses; no severe systemic effects observed
Immune Cell Impact	Evaluated effects on immune cells post-exposure	Alterations in spleen immune cell populations; liver showed stronger response

The biological activity of this compound can be attributed to several mechanisms:

• Calcium Mimicry : Due to its similar ionic radius to calcium, europium can substitute for calcium in biological processes, influencing cellular signaling pathways related to growth and differentiation .
• Reactive Oxygen Species Scavenging : Europium-doped nanoparticles have shown potential as scavengers for reactive oxygen species (ROS), which are implicated in various pathological conditions .
• Enhanced Cellular Interaction : The unique electronic properties of europium facilitate interactions with cellular components, enhancing bioactivity.

Q & A

Basic Research Questions

Q. How can researchers synthesize high-purity europium oxide (Eu₂O₃) nanoparticles for experimental use?

• Methodological Answer : Solvothermal synthesis is a reliable approach. Dissolve europium chloride in anhydrous ethanol, combine with ligands (e.g., 2-thenoyltrifluoroacetone), and reflux for 8 hours under controlled temperature. The solvothermal method yields higher purity and crystallinity compared to conventional methods . For bulk Eu₂O₃, ignite europium metal in oxygen-rich conditions at 800–1000°C to ensure complete oxidation .

Q. What techniques are essential for characterizing the structural properties of Eu₂O₃?

• Methodological Answer : Use X-ray diffraction (XRD) to confirm crystallinity and phase (e.g., monoclinic or cubic structures). Pair with scanning electron microscopy (SEM) to analyze morphology (e.g., spherical nanoparticles or irregular bulk particles). Cross-reference XRD peaks with JCPDS standards to validate phase purity .

Q. How should researchers address the hygroscopic nature of Eu₂O₃ during storage?

• Methodological Answer : Store Eu₂O₃ in desiccators under inert gas (argon or nitrogen) to prevent absorption of CO₂ and moisture, which form subcarbonates. For long-term storage, vacuum-seal samples in glass ampules .

Q. What analytical methods are recommended for determining Eu₂O₃ purity?

• Methodological Answer : Inductively coupled plasma mass spectrometry (ICP-MS) quantifies europium content (target: 86.36% Eu, 13.63% O). Thermogravimetric analysis (TGA) detects impurities (e.g., residual nitrates) by measuring weight loss at 100–500°C .

Q. How can the fluorescence properties of Eu₂O₃ be systematically measured?

• Methodological Answer : Use fluorescence spectroscopy with excitation at 371 nm. Characterize emission peaks at 592 nm (orange), 612 nm (red), and 624 nm (deep red). Calibrate instruments using europium(III) oxide reference standards to minimize spectral interference .

Advanced Research Questions

Q. How can Eu₂O₃ synthesis be optimized for spintronics applications?

• Methodological Answer : Tailor nanoparticle size (10–50 nm) via solvothermal synthesis with triphenylphosphine oxide as a capping agent. Anneal nanoparticles at 500°C under hydrogen to enhance ferromagnetic properties. Validate magnetic response using SQUID magnetometry .

Q. What strategies resolve contradictions in reported fluorescence intensities of Eu₂O₃?

• Methodological Answer : Standardize excitation wavelengths and solvent environments (e.g., nitric acid vs. aqueous suspensions). Compare data against reference spectra from the JCPDS database. Replicate experiments under inert conditions to exclude oxidation artifacts .

Q. How is thermal stability analyzed in Eu₂O₃-based materials?

• Methodological Answer : Perform TGA and differential thermal analysis (DTA) in air (25–1200°C) to detect phase transitions (e.g., Eu₂O₃ → Eu₃O₄ at 300°C). Correlate weight loss with photoluminescence decay to assess thermal quenching effects .

Q. What frameworks ensure reproducibility in Eu₂O₃ research data?

• Methodological Answer : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable). Publish raw XRD, SEM, and fluorescence data in structured repositories (e.g., Zenodo) with standardized metadata .

Q. How do high-pressure conditions alter the magnetic properties of Eu₂O₃?

• Methodological Answer : Use diamond anvil cells to apply pressures up to 50 GPa. Monitor magnetic susceptibility via synchrotron X-ray circular dichroism. High pressure strengthens Eu³⁺–O²⁻ exchange interactions, enhancing Curie temperature (T_C) by 15–20% .